Isotype heterojunction: tuning the heptazine/triazine phase of crystalline nitrogen-rich C3N5 towards multifunctional photocatalytic applications†
Materials Horizons Pub Date: 2023-09-21 DOI: 10.1039/D3MH01115A
Abstract
Photocatalytic technology has been well studied as a means to achieve sustainable energy generation through water splitting or chemical synthesis. Recently, a low C/N atomic ratio carbon nitride allotrope, C3N5, has been found to be highly prospective due to its excellent electronic properties and ample N-active sites compared to g-C3N4. Tangentially, crystalline g-C3N4 has also been a prospective candidate due to its improved electron transport and extended π-conjugated system. For the first time, our group successfully employed a one-step molten salt calcination method to prepare novel N-rich crystalline C3N5 and elucidate the effect of calcination temperature on the heptazine/triazine phase. Calcination temperatures of 500 °C (CC3N5-500) and 550 °C (CC3N5-550) lead to crystalline carbon nitride with both heptazine and triazine phases, forming an intimate isotype heterojunction for robust interfacial charge separation. An excellent photocatalytic hydrogen evolution rate (359.97 μmol h−1; apparent quantum efficiency (AQE): 12.86% at 420 nm) was achieved using CC3N5-500, which was 15-fold higher than that of pristine C3N5. Furthermore, CC3N5-500 exhibited improved activity for simultaneous benzyl alcohol oxidation and hydrogen production, as well as H2O2 production (AQE: 9.49% at 420 nm), signifying its multitudinous photoredox capabilities. Moreover, the recyclability tests of the optimal CC3N5-500 on a 3D-printed substrate also showed a 92% performance retention after 4 cycles (16 h). This highlights that crystalline C3N5 significantly augmented the reaction performance for diverse multifunctional solar-driven applications. As such, these results serve as a guide toward the structural tuning of 2D metal-free carbon nanomaterials with tunable crystallinity toward achieving boosted photocatalysis.
Recommended Literature
- [1] Lipid phase behaviour under steady state conditions
- [2] Front cover
- [3] High performance NaxCoO2 as a cathode material for rechargeable sodium batteries†
- [4] From main-chain conjugated polymer photosensitizer to hyperbranched polymer photosensitizer: expansion of the polymerization-enhanced photosensitization effect for photodynamic therapy†
- [5] Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures
- [6] Theoretical equilibrium shape of hydroxyapatite, revised†
- [7] Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†
- [8] The diene-transmissive hetero-Diels–Alder reaction of 2-vinyl α,β-unsaturated aldimines: stereoselective synthesis of hexahydroquinazolin-2-ones†
- [9] Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†
- [10] Characterisation of isothiocyanic acid, HNCS, in the solid state: trapped by hydrogen bonding†
Journal Name：Materials Horizons
Research Products
-
CAS no.: 118290-05-4
-
CAS no.: 14517-44-3
